Cas no 697739-37-0 (PYRIMIDINE, 4,6-BIS[4-(TRIFLUOROMETHYL)PHENYL]-)

• Product Name: PYRIMIDINE, 4,6-BIS[4-(TRIFLUOROMETHYL)PHENYL]-
• CAS No: 697739-37-0
• MF: C₁₈H₁₀F₆N₂
• MW: 368.275825023651
• CID: 3521384
• PubChem ID: 85972777
• Update Time: 2025-04-21

PYRIMIDINE, 4,6-BIS[4-(TRIFLUOROMETHYL)PHENYL]- Chemical and Physical Properties

Names and Identifiers

• PYRIMIDINE, 4,6-BIS[4-(TRIFLUOROMETHYL)PHENYL]-
• 4,6-Bis(4-(trifluoromethyl)phenyl)pyrimidine
• 697739-37-0
• SCHEMBL4717327
• LRADCMAAWBXBCF-UHFFFAOYSA-N

• Inchi： 1S/C18H10F6N2/c19-17(20,21)13-5-1-11(2-6-13)15-9-16(26-10-25-15)12-3-7-14(8-4-12)18(22,23)24/h1-10H
• InChI Key： LRADCMAAWBXBCF-UHFFFAOYSA-N
• SMILES： C1=NC(C2=CC=C(C(F)(F)F)C=C2)=CC(C2=CC=C(C(F)(F)F)C=C2)=N1

Computed Properties

• Exact Mass: 368.075
• Monoisotopic Mass: 368.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8A^2
• XLogP3: 5.3